Cas no 66041-25-6 (4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 66041-25-6
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD11219718
• CID: 876000
• PubChem ID: 12397733
• Update Time: 2025-11-02

4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid
• SCHEMBL10467293
• 4-CHLORO-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLICACID
• SY149839
• 4-Chloroindane-1-carboxylic Acid
• P20568
• Z1198318701
• CS-0183254
• MFCD11219718
• 4-chloroindan-1-carboxylic acid
• BS-42893
• AKOS006306719
• EN300-126296
• 66041-25-6

• MDL： MFCD11219718
• Inchi： 1S/C10H9ClO2/c11-9-3-1-2-6-7(9)4-5-8(6)10(12)13/h1-3,8H,4-5H2,(H,12,13)
• InChI Key： WHLGNJGRUYRMNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1CCC2C(=O)O

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 353.3±42.0 °C at 760 mmHg
• Flash Point: 167.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid

4-Chloro-2,3-dihydro-1H-indene-1-carboxylic Acid (CAS 66041-25-6): Properties, Applications, and Market Insights

4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 66041-25-6) is an important organic compound with a wide range of applications in pharmaceutical, agrochemical, and material science industries. This chlorinated indene derivative has gained significant attention due to its unique chemical structure and versatile reactivity. The compound features a carboxylic acid functional group attached to a partially saturated indene ring system, with a chlorine substituent at the 4-position, making it a valuable intermediate for various synthetic transformations.

In recent years, the demand for 4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid derivatives has increased substantially, particularly in drug discovery programs. Researchers are exploring its potential as a building block for novel anti-inflammatory agents and central nervous system (CNS) drugs, aligning with current pharmaceutical trends toward targeted therapies. The compound's rigid bicyclic structure offers interesting possibilities for molecular design, especially in the development of conformationally restricted bioactive molecules.

The synthesis of CAS 66041-25-6 typically involves chlorination of appropriate indene precursors followed by carboxylation or oxidation steps. Modern synthetic approaches emphasize green chemistry principles, with many manufacturers now adopting catalytic processes and solvent-free conditions to improve sustainability - a key concern in today's chemical industry. Analytical characterization of this compound includes standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for sensitive applications.

Beyond pharmaceuticals, 4-Chloro-2,3-dihydro-1H-indene carboxylic acid finds use in advanced material science applications. Its ability to form stable complexes with various metals makes it interesting for coordination polymers and organic electronic materials. Recent studies have explored its incorporation into photoactive materials for organic light-emitting diodes (OLEDs), responding to the growing demand for energy-efficient display technologies.

The global market for indene derivatives like CAS 66041-25-6 is experiencing steady growth, driven by expanding applications in multiple industries. Asia-Pacific currently leads in production capacity, with Europe maintaining strong demand for high-purity pharmaceutical intermediates. Current research trends focus on developing more efficient synthetic routes and exploring novel derivatives with enhanced biological activity or material properties.

Quality control remains paramount for 4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid suppliers, with strict adherence to GMP standards for pharmaceutical applications. Storage recommendations typically suggest cool, dry conditions in airtight containers to maintain stability. The compound's physicochemical properties - including its melting point, solubility profile, and acidity constant - are crucial parameters for formulation scientists working with this intermediate.

Recent patent literature reveals growing interest in 66041-25-6 derivatives as kinase inhibitors and modulators of inflammatory pathways. Several structure-activity relationship (SAR) studies have demonstrated that modifications to the carboxylic acid group or indene core can significantly alter biological activity. This aligns with current drug discovery paradigms emphasizing targeted molecular design and fragment-based drug development.

Environmental and regulatory aspects of 4-Chloro indene carboxylic acid production have become increasingly important. Manufacturers are implementing waste minimization strategies and closed-loop systems to reduce environmental impact. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, particularly regarding its potential persistence in aquatic systems.

From a technical perspective, handling CAS 66041-25-6 requires standard laboratory precautions appropriate for organic acids. The compound's structure-activity relationships continue to be explored through computational chemistry methods, including molecular docking studies and quantitative structure-activity relationship (QSAR) modeling - techniques that have become standard tools in modern chemical research.

Looking forward, the development of novel synthetic methodologies for 4-Chloro-2,3-dihydro-1H-indene-1-carboxylic acid and its derivatives remains an active area of research. Recent advances in flow chemistry and continuous processing offer promising avenues for scalable production. As the chemical industry moves toward more sustainable practices, innovations in catalytic systems and renewable feedstock utilization will likely shape the future of this valuable intermediate.